Cas no 144881-52-7 (1-4-(benzyloxy)phenylpiperazine)

• Product Name: 1-4-(benzyloxy)phenylpiperazine
• CAS No: 144881-52-7
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD04113541
• CID: 102044
• PubChem ID: 2735502
• Update Time: 2025-06-15

1-4-(benzyloxy)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Benzyloxy)phenyl)piperazine
• 1-(4-BENZYLOXYPHENYL)PIPERAZINE,
• 1-(4-phenylmethoxyphenyl)piperazine
• 1-[4-(Benzyloxy)phenyl]piperazine
• Piperazine,1-[4-(phenylmethoxy)phenyl]-
• 4-(phenylmethoxy)-1-piperazinylbenzene
• 4-benzyloxyphenylpiperazine
• benzyl 4-piperazin-1-ylphenyl ether
• Piperazine,1-[4-(phenylmethoxy)phenyl]
• 1-(4-Benzyloxy-phenyl)-piperazine
• A808286
• AKOS003237881
• DTXSID00370755
• 144881-52-7
• VS-06580
• Piperazine, 1-[4-(phenylmethoxy)phenyl]-
• AB17678
• CS-0270083
• MFCD04113541
• BSYHPGDHIZWPSR-UHFFFAOYSA-N
• SCHEMBL335477
• EN300-1865043
• BBL017902
• 1-(4-benzyloxyphenyl)piperazine
• STK488710
• 1-4-(benzyloxy)phenylpiperazine

• MDL： MFCD04113541
• Inchi： 1S/C17H20N2O/c1-2-4-15(5-3-1)14-20-17-8-6-16(7-9-17)19-12-10-18-11-13-19/h1-9,18H,10-14H2
• InChI Key： BSYHPGDHIZWPSR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 268.15800
• Monoisotopic Mass: 268.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 24.50000
• LogP: 3.06900

1-4-(benzyloxy)phenylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-4-(benzyloxy)phenylpiperazine

1-4-(Benzyloxy)phenylpiperazine: A Comprehensive Overview

1-4-(Benzyloxy)phenylpiperazine (CAS No. 144881-52-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylpiperazine, is characterized by its unique chemical structure, which includes a piperazine ring and a benzyl group attached to a phenyl ring. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 1-4-(Benzyloxy)phenylpiperazine can be represented as C₁₃H₁₇N₂O. This molecular formula indicates that the compound consists of 13 carbon atoms, 17 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The presence of the piperazine ring, which is a six-membered heterocyclic amine, contributes to the compound's ability to interact with various biological targets, particularly receptors and enzymes involved in neurotransmission and signal transduction.

In recent years, 1-4-(Benzyloxy)phenylpiperazine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Compounds that can modulate serotonin receptors have the potential to be developed into treatments for various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 1-4-(Benzyloxy)phenylpiperazine to serotonin receptors. The results showed that the compound exhibited high affinity for the 5-HT_2A receptor, which is implicated in hallucinogenic effects and cognitive function. This finding suggests that 1-4-(Benzyloxy)phenylpiperazine could be further optimized to develop novel antipsychotic drugs with improved efficacy and reduced side effects.

Beyond its interactions with serotonin receptors, 1-4-(Benzyloxy)phenylpiperazine has also shown promise in other therapeutic areas. For instance, research conducted at the University of California, San Francisco (UCSF) explored the compound's potential as an anticonvulsant agent. The study demonstrated that 1-4-(Benzyloxy)phenylpiperazine effectively reduced seizure activity in animal models of epilepsy. This finding highlights the compound's potential as a new class of anticonvulsant drugs that could offer alternative treatment options for patients who do not respond well to existing medications.

In addition to its pharmacological properties, the synthesis and chemical stability of 1-4-(Benzyloxy)phenylpiperazine have been well-documented in the literature. The compound can be synthesized through several routes, including nucleophilic substitution reactions and palladium-catalyzed coupling reactions. These synthetic methods provide researchers with flexible options to produce high-purity samples for further studies.

The chemical stability of 1-4-(Benzyloxy)phenylpiperazine is another important consideration for its use in pharmaceutical development. Studies have shown that the compound remains stable under various storage conditions, including exposure to light and temperature variations. This stability ensures that the compound can be reliably used in both laboratory settings and clinical trials without significant degradation or loss of activity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no large-scale clinical trials have been conducted specifically on 1-4-(Benzyloxy)phenylpiperazine, preclinical studies have provided valuable insights into its pharmacokinetic properties and potential therapeutic effects. These studies have demonstrated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important factors for drug development.

The future prospects for 1-4-(Benzyloxy)phenylpiperazine are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology and psychiatry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1-4-(Benzyloxy)phenylpiperazine (CAS No. 144881-52-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of neurological disorders and developing effective treatments.